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Compound of Interest

Compound Name: MCTR3

Cat. No.: B593553 Get Quote

MCTR3 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

MCTR3, focusing on solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is MCTR3 and what are its main applications?

A1: MCTR3 (Maresin Conjugate in Tissue Regeneration 3), also known as 13-cysteinyl-14-

hydroxy-Docosahexaenoic Acid, is a specialized pro-resolving mediator (SPM) derived from the

omega-3 fatty acid docosahexaenoic acid (DHA).[1] It plays a crucial role in the resolution of

inflammation and tissue regeneration.[2][3][4] MCTR3 is investigated for its therapeutic

potential in various inflammatory conditions, including arthritis, infections, and tissue injury.[3][5]

[6]

Q2: What is the solubility of MCTR3 in common laboratory solvents?

A2: MCTR3 is sparingly soluble in aqueous solutions. Its solubility in various solvents is

summarized in the table below. It is typically supplied as a solution in ethanol.[1]

Q3: What is the recommended vehicle for in vivo and in vitro experiments?

A3: For in vivo studies, MCTR3 is commonly administered in a vehicle of saline containing a

small amount of ethanol (e.g., 0.1% EtOH).[2][5] For in vitro cell-based assays, MCTR3 is
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typically diluted into culture media such as DPBS, often from a stock solution prepared in

ethanol.[1][3]

Q4: At what concentrations is MCTR3 typically active?

A4: MCTR3 is a potent molecule and is bioactive at very low concentrations. In vitro, it has

shown effects at concentrations ranging from picomolar (pM) to nanomolar (nM).[3] For

example, it can enhance human neutrophil phagocytosis at doses as low as 1pM-100pM.[3] In

vivo, dosages are often in the nanogram range per mouse.[2][5]

Q5: How should I store MCTR3?

A5: MCTR3 is typically stored in a solution of ethanol at -80°C to maintain its stability and

prevent degradation. Always refer to the manufacturer's specific storage recommendations.

Data Presentation
Table 1: Solubility of MCTR3 in Various Solvents

Solvent Concentration

DMF 50 mg/mL

DMSO 50 mg/mL

Ethanol 1 mg/mL

EtOH/H₂O (95:5) 2 mg/mL

PBS (pH 7.2) 0.1 mg/mL

Data sourced from Cayman Chemical.[1]

Experimental Protocols
Protocol 1: Preparation of MCTR3 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of MCTR3 in an

organic solvent.
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Materials:

MCTR3 (as supplied, likely in ethanol)

Anhydrous ethanol (≥99.5%)

Gas-tight Hamilton syringe

Amber glass vial with a PTFE-lined cap

Procedure:

If MCTR3 is supplied as a solid, carefully weigh the desired amount in a sterile microfuge

tube.

If MCTR3 is supplied in a solvent, gently evaporate the shipping solvent under a stream of

inert gas (e.g., nitrogen or argon) to obtain the neat oil.

Reconstitute the MCTR3 in anhydrous ethanol to a final concentration of 1 mg/mL. For

example, add 1 mL of ethanol to 1 mg of MCTR3.

Vortex briefly to ensure complete dissolution.

Store the stock solution in an amber glass vial at -80°C. Minimize freeze-thaw cycles.

Protocol 2: Preparation of MCTR3 Working Solution for In Vitro Assays

This protocol details the dilution of the MCTR3 stock solution into an aqueous buffer for cell

culture experiments.

Materials:

MCTR3 stock solution (1 mg/mL in ethanol)

Sterile aqueous buffer (e.g., DPBS, cell culture medium)

Sterile microcentrifuge tubes

Procedure:
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On the day of the experiment, remove the MCTR3 stock solution from the -80°C freezer and

allow it to equilibrate to room temperature.

Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the final

working concentration.

Crucially, to avoid precipitation, add the MCTR3 stock solution to the aqueous buffer while

gently vortexing or flicking the tube. Do not add the aqueous buffer to the concentrated

MCTR3 stock.

Ensure the final concentration of ethanol in the cell culture medium is low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final

concentration of ethanol.

Use the freshly prepared working solution immediately for your experiments.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

Low aqueous solubility of

MCTR3.

- Ensure the final

concentration of the organic

co-solvent (e.g., ethanol) is

sufficient to maintain solubility,

but non-toxic to cells (typically

≤ 0.1%).- Add the MCTR3

stock solution to the aqueous

buffer while gently vortexing to

facilitate mixing.- Prepare

dilutions fresh and use them

immediately.- Consider using a

different aqueous buffer or

adjusting the pH.

Inconsistent experimental

results
Degradation of MCTR3.

- Store the stock solution at

-80°C in an amber vial to

protect it from light and

oxidation.- Minimize freeze-

thaw cycles by aliquoting the

stock solution.- Prepare

working solutions fresh for

each experiment.

Inaccurate pipetting of small

volumes.

- Use a calibrated, high-

precision pipette for preparing

dilutions.- For very low

concentrations, perform serial

dilutions.

Cell toxicity observed High concentration of the

organic solvent (e.g., ethanol).

- Ensure the final

concentration of the organic

solvent in the cell culture

medium is below the toxic

threshold for your cell type

(generally ≤ 0.1%).- Always

include a vehicle control

(medium with the same
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concentration of the organic

solvent) in your experiments.

Visualizations

Docosahexaenoic Acid (DHA) Maresin 1 (MaR1)14-Lipoxygenase MCTR1Glutathione S-transferase MCTR2γ-Glutamyl transferase MCTR3Dipeptidase

Click to download full resolution via product page

Caption: Biosynthetic pathway of MCTR3 from DHA.
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Caption: Troubleshooting workflow for MCTR3 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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